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Compound of Interest

Compound Name: Endovion

Cat. No.: B1680097

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and a procedural framework for the
safe handling and disposal of the research chemical associated with the name "Endovion”
(PubChem CID 10005966), scientifically known as 1-(3,5-Bis(trifluoromethyl)phenyl)-3-(4-
bromo-2-(2H-tetrazol-5-yl)phenyl)urea. In the absence of a specific Safety Data Sheet (SDS)
for this compound, a cautious and informed approach based on its chemical properties and
general safety principles is paramount.

Chemical and Physical Properties

Understanding the chemical and physical characteristics of a substance is the first step in
determining its potential hazards and appropriate disposal route. The following table
summarizes the key properties of the compound associated with "Endovion."
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Property Value
Molecular Formula C16H9BrF6N60
Molecular Weight 495.18 g/mol

White prills or granules (inferred from similar
Appearance
urea compounds)

67 g/100 g H20O @ 32°F (for urea, as a general

Solubility in Water
reference)[1]

pH Not listed[1]

) Non-flammable (for urea, as a general
Flashpoint
reference)[1]

Hazard Assessment and General Precautions

While a specific toxicological profile for "Endovion" is not readily available, the presence of a
brominated aromatic ring and trifluoromethyl groups suggests that it should be handled as a
potentially hazardous substance. Structurally similar compounds, such as 1-[3,5-
Bis(trifluoromethyl)phenyl]-3-(4-fluorophenyl) urea, are classified as hazardous and are known
to cause skin and eye irritation.[2] Therefore, appropriate personal protective equipment (PPE),
including gloves, safety glasses, and a lab coat, should be worn at all times when handling this
compound.

Step-by-Step Disposal Workflow

The proper disposal of a research chemical without a dedicated SDS requires a systematic
approach that prioritizes safety and compliance with institutional and regulatory guidelines. The
following workflow provides a logical decision-making process for researchers.
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Endovion Disposal Decision Workflow
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Endovion Disposal Decision Workflow
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Experimental Protocols for Hazard Determination

In a research and development setting, it may be necessary to conduct experiments to
determine the toxicological and environmental hazards of a novel compound like "Endovion."
Such studies are typically performed in specialized laboratories and may include:

» Acute Toxicity Studies: To determine the short-term adverse effects of a substance, often
using in vitro cell-based assays or in vivo models.

o Genotoxicity Assays: To assess the potential of a substance to cause genetic mutations.

o Environmental Fate and Ecotoxicity Studies: To understand how the compound behaves in
the environment and its potential impact on aquatic life and other organisms.

The methodologies for these experiments are highly standardized and should be conducted in
accordance with guidelines from regulatory bodies such as the Environmental Protection
Agency (EPA) or the Organisation for Economic Co-operation and Development (OECD).

Disposal Recommendations

In the absence of a specific SDS, the following general procedures should be followed in
consultation with your institution's Environmental Health & Safety (EHS) department:

e Do Not Dispose Down the Drain: Due to its chemical structure, "Endovion" should not be
disposed of in the sanitary sewer system.

e Segregate the Waste: This compound should be collected in a designated, properly labeled
waste container for halogenated organic waste. Do not mix it with other waste streams
unless explicitly permitted by your EHS department.

o Container and Labeling: Use a chemically resistant container with a secure lid. The label
should clearly identify the contents as "Endovion” or its full chemical name, along with
appropriate hazard warnings.

o Consult EHS: Before initiating any disposal procedure, provide your EHS department with all
available information on the compound, including the data presented in this guide. They will
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provide specific instructions for its collection and disposal in compliance with all applicable
regulations.

By following these guidelines, researchers can ensure the safe and responsible management
of chemical waste, protecting both themselves and the environment. This commitment to safety
and best practices is fundamental to the integrity of scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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